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Documented α-Calacorene Concentrations

The following table summarizes the concentration of α-calacorene found in one plant species based on recent

research:

Plant Species (Common
Name)

Plant Family
Plant Part
Analyzed

α-Calacorene
Concentration (%)

Source /
Citation

Pilgerodendron uviferum
(Ciprés de las Guaitecas)

Cupressaceae Essential Oil 2.4% [1]

This study identified α-calacorene as a constituent of the essential oil extracted via steam distillation, with

the oil's composition dominated by sesquiterpene hydrocarbons (81.2%) [1].

Experimental Protocols for Terpene Analysis

The methodologies below are standard for identifying and quantifying terpene compounds like α-calacorene

in plant material.
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Sample Preparation and Extraction

Plant Material Collection: Researchers collect specific plant parts (leaves, bark, buds, flowers),
often noting the season and location, as these factors significantly influence terpene profiles [2] [3]

[4].
Essential Oil Extraction: Common methods include:

Steam Distillation (SD) and Hydrodistillation (HD): Traditional techniques that use steam or
boiling water to vaporize volatile compounds, which are then condensed back into a liquid oil [2]

[3].
Microwave-Assisted Distillation (MD): A newer, often more efficient method that uses

microwave energy to heat the plant material [2].
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Analysis and Identification

Gas Chromatography-Mass Spectrometry (GC-MS): This is the standard analytical technique.
Gas Chromatography (GC): Separates the complex mixture of compounds in the essential oil.

Mass Spectrometry (MS): Identifies each separated compound by its unique mass spectrum
[5] [2] [3].

Quantification: The relative concentration of a compound like α-calacorene is typically expressed as
a percentage (%) of the total essential oil composition, calculated by integrating the area of its

peak in the chromatogram [1].

Research Recommendations

The specific concentration of α-calacorene is highly dependent on the species, cultivar, and growing

conditions. To find more data, I suggest you:

Search Specialized Databases: Use scientific databases like PubMed, SciFinder, or Google Scholar
with targeted queries such as "α-calacorene essential oil [Plant Family name]" (e.g., "Lamiaceae" or

"Pinaceae").
Explore Chemotaxonomy: Focus on plant families known for producing sesquiterpenes, such as

Cupressaceae, Asteraceae, and Lamiaceae, as they are more likely to contain species with
appreciable levels of α-calacorene [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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